4-Amino-2-chloro-5-iodobenzonitrile

• IUPAC Name: 4-amino-2-chloro-5-iodobenzonitrile
• InChI: InChI=1S/C7H4ClIN2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2H,11H2
• InChI Key: IKCXDJAYEOMPDI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1I)N)Cl)C#N
• Molecular Formula: C7H4ClIN2
• DSSTOX Substance ID: DTXSID30448173
• Molecular Weight: 278.48 g/mol
• CAS RN: 380241-58-7

Description

4-Amino-2-chloro-5-iodobenzonitrile, also known as ACI-nitrile, is an organic compound with the molecular formula C7H4ClIN2. It has a molecular weight of 278.48. It is a yellow to brown solid at room temperature.

Molecular Structure Analysis

The molecular structure of 4-Amino-2-chloro-5-iodobenzonitrile consists of a benzene ring substituted with an amino group (NH2), a chloro group (Cl), and an iodo group (I) at positions 4, 2, and 5 respectively. The presence of these substituents significantly influences the chemical properties of the compound.

Physical And Chemical Properties Analysis

4-Amino-2-chloro-5-iodobenzonitrile is a yellow to brown solid at room temperature. It has a molecular weight of 278.48. The compound should be stored at 0-8°C.

Scientific Research Applications

Palladium-Catalyzed Synthesis

One of the significant applications of 4-Amino-2-chloro-5-iodobenzonitrile derivatives is in the palladium-catalyzed norbornene-mediated tandem ortho-C-H-amination/ipso-C-I-cyanation of iodoarenes. This process allows for the regiospecific synthesis of functionalized 2-aminobenzonitriles, which are crucial in pharmaceutical research. The method enables the introduction of cyano and amino functionalities into an arene unit in one step, underlining the compound's utility in synthesizing molecules with potential pharmaceutical applications (Majhi & Ranu, 2016).

Corrosion Inhibition

Derivatives of 4-Amino-2-chloro-5-iodobenzonitrile, specifically 2-aminobenzene-1,3-dicarbonitriles, have been investigated for their corrosion inhibition properties on mild steel in acidic environments. The studies reveal that these compounds exhibit high inhibition efficiency, making them valuable for applications in corrosion prevention. The adsorption of these inhibitors on metal surfaces follows the Langmuir adsorption isotherm, highlighting their potential as effective corrosion inhibitors in industrial applications (Verma, Quraishi, & Singh, 2015).

Molecular Spectroscopy

The electronic and infrared spectra of 4-aminobenzonitrile derivatives, when cooled with water, have been extensively studied to understand the changes in the amino group from a proton acceptor to a proton donor due to CN substitution. Such studies are critical in molecular spectroscopy, providing insights into the hydrogen bonding and electronic nature of amino and cyano groups in different states (Sakota et al., 2001).

Chemical Fixation of Carbon Dioxide

Research involving 4-Amino-2-chloro-5-iodobenzonitrile derivatives has also extended to the chemical fixation of carbon dioxide with 2-aminobenzonitriles to form quinazoline-2,4(1H,3H)-diones. This reaction is facilitated by simple monomeric tungstate catalysts under atmospheric pressure, highlighting the compound's utility in carbon capture technologies and the synthesis of heterocyclic compounds (Kimura et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

A mixture of 4-amino-2-chlorobenzonitrile (5.0 g, 0.033 mol) and N-iodosuccinimide (8.28 g, 0.036 mol) in HOAc (35 mL) was stirred at RT overnight. A brown solid formed, which was collected by filtration, washed with hexanes, and dried in vacuo to afford 3.6 g (39%) of 4-amino-2-chloro-5-iodobenzonitrile (236) as a pale brown solid: MS (ESI) m/z=278.8 [M+1]+.